![molecular formula C12H18N5O7PS B1221280 [(2R,3S,4R,5R)-5-(6-amino-2-ethylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate CAS No. 70804-86-3](/img/structure/B1221280.png)
[(2R,3S,4R,5R)-5-(6-amino-2-ethylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
Overview
Description
[(2R,3S,4R,5R)-5-(6-amino-2-ethylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate, also known as this compound, is a useful research compound. Its molecular formula is C12H18N5O7PS and its molecular weight is 407.34 g/mol. The purity is usually 95%.
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Properties
CAS No. |
70804-86-3 |
|---|---|
Molecular Formula |
C12H18N5O7PS |
Molecular Weight |
407.34 g/mol |
IUPAC Name |
[(2R,3S,4R,5R)-5-(6-amino-2-ethylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate |
InChI |
InChI=1S/C12H18N5O7PS/c1-2-26-12-15-9(13)6-10(16-12)17(4-14-6)11-8(19)7(18)5(24-11)3-23-25(20,21)22/h4-5,7-8,11,18-19H,2-3H2,1H3,(H2,13,15,16)(H2,20,21,22)/t5-,7-,8-,11-/m1/s1 |
InChI Key |
KSEHCVZYQVNMHL-IOSLPCCCSA-N |
SMILES |
CCSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O)N |
Isomeric SMILES |
CCSC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)N |
Canonical SMILES |
CCSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O)N |
Synonyms |
poly(2'-ethylthioadenylic acid) |
Origin of Product |
United States |
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